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Compound of Interest

Compound Name: Cnidicin (Standard)

Cat. No.: B15562574

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Cnidicin, a naturally occurring
furanocoumarin. It details the compound's chemical structure, physicochemical properties, and
known biological activities, with a focus on its anti-inflammatory and cytotoxic effects. This
guide also includes standardized experimental protocols and visual workflows to support

further research and development.

Chemical Identity and Structure

Cnidicin, also known as Kinidilin or Knidicin, is a psoralen-type furanocoumarin isolated from
the root extract of plants such as Angelica koreana. It belongs to the class of organic
compounds known as psoralens, which feature a furan ring fused to a chromenone.

Table 1: Chemical Identifiers for Cnidicin
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Identifier Value
4,9-bis[(3-methylbut-2-en-1-yl)oxy]-7H-furo[3,2-
IUPAC Name K Y yhoxy] [
g]chromen-7-one
Kinidilin, Knidicin, 4,9-bis(3-methylbut-2-
Synonyms
enoxy)furo[3,2-gJchromen-7-one
CAS Number 14348-21-1
Molecular Formula C21H2205
Molecular Weight 354.40 g/mol
1S/C21H2205/c1-13(2)7-10-23-18-15-5-6-
InChl 17(22)26-20(15)21(25-11-8-14(3)4)19-16(18)9-
12-24-19/h5-9,12H,10-11H2,1-4H3
InChiKey HIMDOAWWYCOEDW-UHFFFAOYSA-N
CC(C)=CCO0OC1=C20C(=0)C=CcC2=Cc(occ=C(
SMILES

C)C)C2=C10C=C2

Physicochemical Properties

Cnidicin presents as a light yellow powder and is soluble in dimethyl sulfoxide (DMSO). It is

practically insoluble in water. Proper storage and handling are critical to maintain its stability.

Table 2: Physical and Chemical Properties of Cnidicin
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Property Value

Appearance Light yellow powder

Purity >95.0% to =98% (as determined by HPLC)
Solubility Soluble in DMSO

Short-Term Storage

+4°C

Long-Term Storage

-20°C

Stability

Stable for at least 2 years when stored at -20°C

Handling Advice

Protect from light and moisture

Safety

GHSO07 (Warning), H302 (Harmful if swallowed)

Biological Activity and Mechanism of Action

Cnidicin has demonstrated significant anti-allergic, anti-inflammatory, and cytotoxic properties

in preclinical studies.

Anti-inflammatory and Anti-allergic Activity

Cnidicin's anti-inflammatory effects are primarily attributed to its ability to modulate key

pathways in the inflammatory response. It has been shown to inhibit the degranulation of mast

cells, a critical event in allergic reactions. Furthermore, it significantly suppresses the

production of nitric oxide (NO), a pro-inflammatory mediator, in RAW 264.7 macrophage cells

by inhibiting the expression of inducible nitric oxide synthase (iNOS).
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Macrophage (e.g., RAW 264.7)
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(Angelica koreana root)

Y
(Grinding / Pulverization)
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Solvent Extraction
(e.g., Ethanol, Hexane)
Y

(Filtration & Concentration)

Column Chromatography
(Silica Gel)

Y
( Fraction Collection )

Y
(TLC / HPLC Analysis)

Pure Cnidicin
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¢ To cite this document: BenchChem. [A Technical Guide to Cnidicin: Chemical Structure,
Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562574#cnidicin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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